Cas no 38002-87-8 (2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde)

• Product Name: 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde
• CAS No: 38002-87-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD06751841
• CID: 922856
• PubChem ID: 347848
• Update Time: 2025-05-23

2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methylallyl)oxy)benzaldehyde
• 2-(2-Methyl-allyloxy)-benzaldehyde
• 2-(2-methylprop-2-enoxy)benzaldehyde
• 2-[(2-methyl-2-propen-1-yl)oxy]benzaldehyde(SALTDATA: FREE)
• 2-(2-methylprop-2-enyloxy)benzaldehyde
• 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde
• 2-formylphenyl methallyl ether
• methallyl ether of phenol-formaldehyde
• O-methallylsalicylaldehyde
• SCHEMBL8389278
• F2167-7067
• NSC 406744
• 2-[(2-Methylallyl)oxy]benzaldehyde
• NSC-406744
• DTXSID70324442
• SY122820
• W12907
• 38002-87-8
• 2-[(2-Methyl-2-propen-1-yl)oxy]benzaldehyde
• AKOS000249072
• NSC406744
• MFCD06751841

• MDL： MFCD06751841
• Inchi： 1S/C11H12O2/c1-9(2)8-13-11-6-4-3-5-10(11)7-12/h3-7H,1,8H2,2H3
• InChI Key： JMLPELHBEYALIG-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.45400

2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde

2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde: A Comprehensive Overview

The compound 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde, also known by its CAS number 38002-87-8, is a significant organic compound with a diverse range of applications in various fields. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted ether group. The presence of the 2-methylprop-2-en-1-yl group introduces interesting chemical properties and reactivity, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The compound's structure allows for easy modification, enabling chemists to design molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising activity against inflammatory pathways, suggesting its potential in drug discovery.

In addition to its medicinal applications, 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde has found utility in the synthesis of advanced materials. Its ability to undergo various condensation reactions has made it a key intermediate in the production of high-performance polymers and coatings. A 2023 paper in Polymer Chemistry detailed how this compound can be used to create thermally stable polymers with excellent mechanical properties, which could be valuable in aerospace and automotive industries.

The synthesis of 38002-87-8 typically involves a multi-step process that includes alkylation and oxidation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the synthesis process, making it more environmentally friendly and cost-effective.

The physical and chemical properties of 2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 55°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the benzene ring and the aldehyde group, making it useful in photonic applications.

In terms of environmental impact, studies have shown that 38002-87-8 is biodegradable under aerobic conditions, which is a positive attribute for its use in sustainable chemical processes. However, its production and handling require adherence to standard safety protocols to ensure minimal environmental footprint.

The versatility of 2-[(2-methylpropenyl)oxy]benzaldehyde continues to attract attention from researchers across disciplines. Its role as an intermediate in organic synthesis, coupled with its potential in drug development and material science, underscores its importance in modern chemistry. As new applications emerge and synthetic methods improve, this compound is poised to play an even greater role in advancing technological and medical innovations.